Cas no 5329-86-2 (Acetamido(trimethyl)azanium)

• Product Name: Acetamido(trimethyl)azanium
• CAS No: 5329-86-2
• MF: C₅H₁₃N₂O
• MW: 117.169521093369
• CID: 1581584
• PubChem ID: 407183
• Update Time: 2025-04-21

Acetamido(trimethyl)azanium Chemical and Physical Properties

Names and Identifiers

• Acetamido(trimethyl)azanium
• ACETAMIDO-TRIMETHYL-AZANIUM
• AC1L8S2E
• CTK1H2818
• AG-F-82711
• ACETAMIDO-TRIMETHYL-AZANIUM; AC1L8S2E; CTK1H2818; AG-F-82711;
• 5329-86-2
• DTXSID60328156

• Inchi： 1S/C5H12N2O/c1-5(8)6-7(2,3)4/h1-4H3/p+1
• InChI Key： IUFAEQDMEMKFCW-UHFFFAOYSA-O
• SMILES： O=C(C)N[N+](C)(C)C

Computed Properties

• Exact Mass: 117.10289
• Monoisotopic Mass: 117.102788042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: -2.86140